Cas no 159719-57-0 (4-Fluoro-3-iodobenzonitrile)
4-Fluoro-3-iodobenzonitrile structure
Product Name:4-Fluoro-3-iodobenzonitrile
CAS No:159719-57-0
MF:C7H3FIN
MW:247.008297204971
MDL:MFCD08458123
CID:904460
PubChem ID:9992155
Update Time:2025-04-19
4-Fluoro-3-iodobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-3-iodobenzonitrile
- benzonitrile, 4-fluoro-3-iodo-
- DTXSID40433838
- PS-7514
- SCHEMBL7761131
- AKOS016846095
- MFCD08458123
- DB-349225
- 159719-57-0
- F87147
-
- MDL： MFCD08458123
- Inchi： 1S/C7H3FIN/c8-6-2-1-5(4-10)3-7(6)9/h1-3H
- InChI Key： SXQVRZMBNRJTHU-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(C#N)=C1)F
Computed Properties
- Exact Mass: 246.92899
- Monoisotopic Mass: 246.92942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
4-Fluoro-3-iodobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152782-5g |
4-fluoro-3-iodobenzonitrile |
159719-57-0 | 95% | 5g |
$334 | 2021-06-17 | |
| Fluorochem | 050221-250mg |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 98% | 250mg |
￡61.00 | 2022-03-01 | |
| Fluorochem | 050221-1g |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 98% | 1g |
￡118.00 | 2022-03-01 | |
| Fluorochem | 050221-5g |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 98% | 5g |
￡527.00 | 2022-03-01 | |
| Chemenu | CM152782-5g |
4-fluoro-3-iodobenzonitrile |
159719-57-0 | 95% | 5g |
$334 | 2022-06-12 | |
| Apollo Scientific | PC9106-250mg |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 250mg |
£32.00 | 2025-02-22 | ||
| Apollo Scientific | PC9106-1g |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 1g |
£41.00 | 2025-02-22 | ||
| Apollo Scientific | PC9106-5g |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 5g |
£125.00 | 2025-02-22 | ||
| TRC | F592108-50mg |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F592108-100mg |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 100mg |
$ 65.00 | 2022-06-04 |
4-Fluoro-3-iodobenzonitrile Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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